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Compound of Interest

Compound Name:
3',4'-Dichloro[1,1'-biphenyl]-4-

sulfonyl chloride

Cat. No.: B1587054 Get Quote

3',4'-Dichloro[1,1'-biphenyl]-4-sulfonyl chloride is a sulfonyl chloride derivative of a

polychlorinated biphenyl (PCB). Its chemical structure, containing a reactive sulfonyl chloride

group, is the primary determinant of its hazardous properties.

Table 1: Physicochemical Data

Property Value

Molecular Formula C₁₂H₇Cl₃O₂S

Molecular Weight 337.61 g/mol

Appearance Off-white to light-yellow powder

CAS Number 221143-26-8

The presence of the sulfonyl chloride functional group makes the compound highly susceptible

to nucleophilic attack, particularly by water. This reactivity is the underlying cause of its

corrosive nature. Upon contact with moisture, it readily hydrolyzes to form hydrochloric acid

and the corresponding sulfonic acid, both of which are corrosive and irritating.

Section 2: Comprehensive Hazard Assessment
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A thorough understanding of the potential hazards is fundamental to safe handling. The primary

hazards associated with this compound are its severe corrosive effects on skin, eyes, and the

respiratory tract.

2.1. GHS Classification and Hazard Statements

The Globally Harmonized System (GHS) provides a standardized classification of the

chemical's hazards.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.

These classifications underscore the critical need for stringent safety measures to prevent any

direct contact.

2.2. Toxicological Profile

Due to its corrosive nature, the primary toxicological concern is acute tissue damage upon

contact.

Dermal and Ocular Effects: Direct contact with the skin or eyes will lead to severe chemical

burns and potentially irreversible eye damage. The hydrolysis to hydrochloric acid is the

principal mechanism for this corrosive action.

Inhalation: Inhalation of the dust can cause severe irritation and chemical burns to the

respiratory tract, leading to symptoms such as coughing, shortness of breath, and a burning

sensation in the throat and chest.
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Section 3: Proactive Safety Protocols and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, combining engineering controls, administrative procedures,

and appropriate PPE, is essential for mitigating the risks associated with 3',4'-Dichloro[1,1'-
biphenyl]-4-sulfonyl chloride.

3.1. Engineering Controls: The First Line of Defense

Fume Hood: All handling of this compound must be conducted within a certified chemical

fume hood to prevent the inhalation of dust and vapors. The fume hood provides a physical

barrier and active ventilation.

Emergency Equipment: Readily accessible and tested safety showers and eyewash stations

are mandatory in any laboratory where this chemical is handled.

3.2. Personal Protective Equipment (PPE): A Non-Negotiable Requirement

The selection of appropriate PPE is critical to prevent direct contact.

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.

Given the corrosive nature of the compound, it is advisable to double-glove.

Eye and Face Protection: Chemical safety goggles in conjunction with a face shield are

required to protect against splashes and airborne particles.

Body Protection: A flame-retardant lab coat, worn fully buttoned, is necessary. For larger

quantities or when there is a significant risk of splashing, a chemical-resistant apron should

be worn over the lab coat.

Footwear: Closed-toe shoes are mandatory.

Caption: Workflow for the safe handling of 3',4'-Dichloro[1,1'-biphenyl]-4-sulfonyl chloride.

Section 4: Emergency Procedures: Preparedness
and Response
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In the event of an accidental exposure or spill, a rapid and informed response is crucial to

minimize harm.

4.1. First Aid Measures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

4.2. Spill and Leak Management

Small Spills: In a fume hood, carefully cover the spill with a dry, inert absorbent material such

as sand or vermiculite. Scoop the mixture into a labeled, sealed container for hazardous

waste disposal.

Large Spills: Evacuate the area and contact the institution's environmental health and safety

department.

Section 5: Storage and Disposal
Proper storage and disposal are critical to long-term safety and environmental protection.

5.1. Storage Conditions

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

water, strong bases, and oxidizing agents.

The container must be kept tightly sealed to prevent hydrolysis from atmospheric moisture.

5.2. Waste Disposal
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All waste containing this compound must be treated as hazardous waste.

Dispose of in accordance with all applicable federal, state, and local regulations. Do not

dispose of down the drain.

To cite this document: BenchChem. [Section 1: Understanding the Compound:
Physicochemical Properties and Reactivity Profile]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1587054#hazards-and-safety-
precautions-for-3-4-dichloro-1-1-biphenyl-4-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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